Cas no 2545-26-8 (6-Iodo-7H-purine)

• Product Name: 6-Iodo-7H-purine
• CAS No: 2545-26-8
• MF: C₅H₃IN₄
• MW: 246.008591890335
• MDL: MFCD00022649
• CID: 43143
• PubChem ID: 329791716
• Update Time: 2025-07-23

6-Iodo-7H-purine Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-7H-purine
• 6-Iodo-9H-purine
• 6-Iodopurine
• NS00027894
• 1H-Purine, 6-iodo-
• NIBFSSALYRLHPY-UHFFFAOYSA-N
• AM807661
• 2545-26-8
• EINECS 219-825-4
• MFCD00022649
• 6-iodopurine, AldrichCPR
• A817859
• DTXSID90180108
• AI3-50271
• FT-0634351
• EN300-306439
• 6-Iodo-3H-purine
• NSC-25803
• W-202072
• SCHEMBL126185
• AKOS016007514
• 1H-Purine, 6-iodo-, hemihydrate
• NSC 25803
• CS-0450126
• NSC25803
• Purine, 6-iodo-
• AB07971
• DB-046703
• FI02692

• MDL： MFCD00022649
• Inchi： 1S/C5H3IN4/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H,7,8,9,10)
• InChI Key： NIBFSSALYRLHPY-UHFFFAOYSA-N
• SMILES： IC1C2=C(N=CN=1)N=CN2

Computed Properties

• Exact Mass: 245.94000
• Monoisotopic Mass: 245.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.8
• Topological Polar Surface Area: 54.5A^2

Experimental Properties

• Density: 2.374
• Boiling Point: 490.4°C at 760 mmHg
• Flash Point: 490.4 °C at 760 mmHg
• Refractive Index: 1.835
• PSA: 54.46000
• LogP: 0.95750

6-Iodo-7H-purine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• RTECS：UO8560000
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 6-Iodo-7H-purine

Introduction to 6-Iodo-7H-purine (CAS No. 2545-26-8)

6-Iodo-7H-purine, with the chemical formula C₅H₅IN₂, is a significant intermediate in the field of pharmaceutical and biochemical research. This compound belongs to the purine family, which is a crucial class of heterocyclic organic compounds known for their biological importance and widespread applications in medicinal chemistry. The presence of an iodine atom at the 6-position of the purine ring enhances its reactivity, making it a valuable building block for synthesizing various biologically active molecules.

The CAS number 2545-26-8 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure consists of a six-membered aromatic ring fused with a five-membered ring, featuring an iodine substituent and an amine group at the 7-position. This structural configuration imparts unique chemical properties that make it particularly useful in organic synthesis and drug development.

In recent years, 6-Iodo-7H-purine has garnered attention due to its role in the synthesis of nucleoside analogs, which are widely used in antiviral and anticancer therapies. The iodine atom at the 6-position allows for facile functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, enabling the introduction of diverse substituents for further derivatization. These reactions are pivotal in constructing complex molecular architectures essential for developing novel therapeutic agents.

One of the most compelling applications of 6-Iodo-7H-purine is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating 6-Iodo-7H-purine into kinase inhibitor molecules, researchers can design compounds that selectively target specific kinases, thereby modulating cellular processes and potentially treating disease states. For instance, recent studies have demonstrated its utility in generating inhibitors of Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune disorders.

Additionally, 6-Iodo-7H-purine has been explored in the context of nucleic acid analogs. Nucleoside analogs mimic natural nucleosides but have modified structures that can interfere with viral replication or DNA/RNA synthesis. The ability to modify the purine core via cross-coupling reactions allows for the creation of novel nucleoside analogs with enhanced pharmacological properties. For example, derivatives of 6-Iodo-7H-purine have been investigated as potential inhibitors of RNA-dependent RNA polymerases (RdRp) in viruses such as influenza and HIV.

The synthesis of 6-Iodo-7H-purine typically involves halogenation reactions on pre-existing purine derivatives. One common approach is the iodination of 6-amino-7H-purine using iodinating agents like iodine monochloride or N-iodosuccinimide (NIS). These methods are well-documented and provide high yields under optimized conditions. The resulting compound can then be further functionalized to suit specific research or industrial needs.

From a computational chemistry perspective, 6-Iodo-7H-purine has been studied to understand its electronic properties and reactivity. Density Functional Theory (DFT) calculations have revealed insights into its optimized geometry and energy states, which are essential for predicting its behavior in various chemical reactions. These computational studies aid researchers in designing more efficient synthetic routes and predicting the outcomes of novel reactions involving this compound.

The pharmaceutical industry has also shown interest in 6-Iodo-7H-purine due to its potential as a scaffold for drug discovery. By leveraging its reactive iodine moiety, medicinal chemists can rapidly generate libraries of derivatives for high-throughput screening (HTS). This approach has led to the identification of several lead compounds with promising biological activity against targets such as kinases, proteases, and other enzymes relevant to human health.

In conclusion, 6-Iodo-7H-purine (CAS No. 2545-26-8) is a versatile intermediate with significant applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it indispensable for synthesizing biologically active molecules, particularly kinase inhibitors and nucleoside analogs. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of 6-Iodo-7H-purine is likely to grow further, solidifying its role as a cornerstone compound in modern medicinal chemistry.